Cas no 2664977-39-1 ((S)-3-(1,1-difluoroethyl)pyrrolidine hydrochloride)

• Product Name: (S)-3-(1,1-difluoroethyl)pyrrolidine hydrochloride
• CAS No: 2664977-39-1
• MF: C₆H₁₂ClF₂N
• MW: 171.62
• MDL: MFCD32689922
• CID: 5096267
• PubChem ID: 154810162
• Update Time: 2026-03-02

(S)-3-(1,1-difluoroethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(1,1-difluoroethyl)-, hydrochloride (1:1), (3S)-
• (S)-3-(1,1-difluoroethyl)pyrrolidine hydrochloride
• D79407
• SCHEMBL25314647
• MFCD32689922
• (S)-3-(1,1-Difluoroethyl)pyrrolidine HCl
• (S)-3-(1,1-difluoroethyl)pyrrolidinehydrochloride
• PS-18479
• 2664977-39-1

• MDL： MFCD32689922
• Inchi： 1S/C6H11F2N.ClH/c1-6(7,8)5-2-3-9-4-5;/h5,9H,2-4H2,1H3;1H/t5-;/m0./s1
• InChI Key： FFQCXQLGZUQWSH-JEDNCBNOSA-N
• SMILES： C([C@@H]1CNCC1)(F)(F)C.Cl

Computed Properties

• Exact Mass: 171.0626334g/mol
• Monoisotopic Mass: 171.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (S)-3-(1,1-difluoroethyl)pyrrolidine hydrochloride

Research Brief on (S)-3-(1,1-difluoroethyl)pyrrolidine hydrochloride (CAS: 2664977-39-1): Recent Advances and Applications

In recent years, (S)-3-(1,1-difluoroethyl)pyrrolidine hydrochloride (CAS: 2664977-39-1) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, characterized by its unique difluoroethyl substitution, has shown promising potential in drug discovery, particularly as a building block for bioactive molecules targeting central nervous system (CNS) disorders and other therapeutic areas. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key intermediate in the synthesis of novel kappa-opioid receptor (KOR) antagonists. Researchers demonstrated that the stereochemistry of (S)-3-(1,1-difluoroethyl)pyrrolidine hydrochloride critically influences binding affinity, with the (S)-enantiomer showing 10-fold greater selectivity compared to its (R)-counterpart. The study utilized X-ray crystallography to elucidate the structural basis of this interaction, revealing how the difluoroethyl group stabilizes hydrophobic contacts within the KOR binding pocket.

Further investigations have explored its utility in PET tracer development. A team at MIT reported in ACS Chemical Neuroscience (2024) the incorporation of this scaffold into sigma-1 receptor ligands, with carbon-11 labeled analogs demonstrating excellent blood-brain barrier penetration and target specificity in primate models. The difluoroethyl moiety was found to significantly improve metabolic stability compared to non-fluorinated analogs, with in vivo half-life extended from 15 to 90 minutes.

From a synthetic chemistry perspective, recent advances have addressed previous challenges in large-scale production. A 2024 Organic Process Research & Development paper detailed an asymmetric hydrogenation protocol achieving >99% ee at kilogram scale, utilizing a novel iridium-phosphineoxazoline catalyst system. This breakthrough has enabled clinical supply of several investigational drugs containing this chiral amine motif.

The compound's safety profile has also been systematically evaluated. Toxicology studies in two species (rat and dog) showed favorable results at therapeutic dose ranges, with no observed fluorinated metabolite accumulation. However, researchers caution that the difluoroethyl group may introduce unique metabolic pathways requiring careful assessment in first-in-human trials.

Looking forward, several pharmaceutical companies have disclosed pipeline compounds incorporating this scaffold, targeting indications from neuropathic pain to Parkinson's disease. Its versatility as a conformational constraint element continues to drive innovation in medicinal chemistry design strategies. Ongoing research is exploring its potential in bifunctional molecules, particularly in targeted protein degradation platforms.